Cas no 40724-67-2 (7,7-Dimethyl-2-oxobicyclo2.2.1heptane-1-carboxylic Acid)

7,7-Dimethyl-2-oxobicyclo2.2.1heptane-1-carboxylic Acid Properties

Names and Identifiers

• (1S,4R)-7,7-Dimethyl-2-oxobicyclo[2.2.1]heptane-1-carboxylic acid
• (1S)-7,7-Dimethyl-2-oxo-bicyclo[2.2.1]heptane-1-carboxylic acid
• (S)-(+)-Ketopinic Acid
• (1S)-(+)-Ketopinic acid
• (+)-ketopinic acid
• (1s)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptane-1-carboxylic acid
• (1S,4R)-2-Oxobornane-10-oic acid
• (1S,4R)-7,7-Dimethyl-2-oxobicyclo[2.2.1]-1-carboxylic acid
• (1S,4R)-Ketopinic acid
• (S)-7,7-DIMETHYL-2-OXO-BICYCLO[2.2.1]HEPTANE-1-CARBOXYLIC ACID
• 7,7-dimethyl-2-oxobicyclo[2.2.1]heptane-1-carboxylic acid
• rac-(1S*,4R*)-2-Oxobornane-10-oic acid
• S-(+)-ketopinic acid
• Bicyclo[2.2.1]heptane-1-carboxylic acid, 7,7-dimethyl-2-oxo-, (1S,4R)-
• (1R)-(-)-Ketopinic acid
• (1S,4R)-7,7-Dimethyl-2-oxo-norbornane-1-carboxylic acid
• 6370AB
• AX8033608
• AB00
• MFCD08061242
• 40724-67-2
• AKOS006282096
• SR-05000002262
• (1S)-(+)-Ketopinic acid, 99%
• SR-05000002262-2
• (S)-(+)-KetopinicAcid
• DS-18484
• A825258
• CS-W017111
• SCHEMBL21458724
• BP-12916
• EN300-365565
• AK-88562
• CCG-208411
• WDODWBQJVMBHCO-LDWIPMOCSA-N
• +Expand

• MDL： MFCD08061242
• InChIKey： WDODWBQJVMBHCO-LDWIPMOCSA-N
• Inchi： 1S/C10H14O3/c1-9(2)6-3-4-10(9,8(12)13)7(11)5-6/h6H,3-5H2,1-2H3,(H,12,13)/t6-,10+/m1/s1
• SMILES： O=C1C([H])([H])[C@@]2([H])C([H])([H])C([H])([H])[C@]1(C(=O)O[H])C2(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 182.09400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 182.094294304g/mol
• Heavy Atom Count: 13
• Complexity: 293
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 54.4

Experimental Properties

• LogP: 1.46640
• PSA: 54.37000
• Refractive Index: 25.5 ° (C=0.65, MeOH)
• Boiling Point: 313.3±25.0 °C at 760 mmHg
• Melting Point: 235.0 to 240.0 deg-C
• Flash Point: 157.5±19.7 °C
• Color/Form: White to Yellow Solid
• Solubility: Not determined
• Specific Rotation: 58 º (c=1 in chloroform)
• Optical Activity: [α]23/D +58°, c = 1 in chloroform
• Density: 1.2±0.1 g/cm3